Cas no 90792-98-6 (1-(3-chloro-4-methylphenyl)ethan-1-one)

• Product Name: 1-(3-chloro-4-methylphenyl)ethan-1-one
• CAS No: 90792-98-6
• MF: C₉H₉ClO
• MW: 168.620161771774
• MDL: MFCD11113487
• CID: 812340
• PubChem ID: 342915
• Update Time: 2025-04-24

1-(3-chloro-4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-4-methylphenyl)ethanone
• Ethanone,1-(3-chloro-4-methylphenyl)-
• CS-15485
• SCHEMBL703716
• DTXSID20321764
• NSC380876
• PREFXQVOGOGFHD-UHFFFAOYSA-N
• CS-0032914
• 90792-98-6
• AKOS005258054
• F20825
• EN300-1981940
• 3-chloro-4-methylacetophenone
• A1-09758
• 3'-chloro-4'-methylacetophenone
• 1-(3-chloro-4-methylphenyl)ethan-1-one
• MFCD11113487
• Ethanone, 1-(3-chloro-4-methylphenyl)-
• NSC-380876
• DB-190373

• MDL： MFCD11113487
• Inchi： 1S/C9H9ClO/c1-6-3-4-8(7(2)11)5-9(6)10/h3-5H,1-2H3
• InChI Key： PREFXQVOGOGFHD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=O)C=CC=1C

Computed Properties

• Exact Mass: 168.0341926g/mol
• Monoisotopic Mass: 168.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-chloro-4-methylphenyl)ethan-1-one

1-(3-Chloro-4-methylphenyl)ethanone: A Comprehensive Overview

1-(3-Chloro-4-methylphenyl)ethanone, also known by its CAS number 90792-98-6, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a phenyl ring substituted with a chlorine atom at the 3-position and a methyl group at the 4-position, attached to an ethanone group. This configuration imparts distinctive chemical properties that make it valuable for both academic research and industrial applications.

The synthesis of 1-(3-Chloro-4-methylphenyl)ethanone typically involves multi-step organic reactions, often starting from chlorobenzene derivatives. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, enabling the construction of the desired phenyl-ethanone framework with high precision.

In terms of physical properties, 1-(3-Chloro-4-methylphenyl)ethanone exhibits a melting point of approximately 55°C and a boiling point around 185°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol makes it suitable for various chemical processes. The compound's stability under normal storage conditions further enhances its practicality in industrial settings.

The chemical reactivity of 1-(3-Chloro-4-methylphenyl)ethanone is influenced by the electron-withdrawing chlorine substituent and the electron-donating methyl group on the phenyl ring. These substituents create a unique electronic environment that facilitates various reactions, including nucleophilic aromatic substitution and electrophilic aromatic substitution. Recent studies have highlighted its potential as a precursor for synthesizing bioactive molecules, particularly in drug discovery programs targeting specific protein kinases.

One of the most promising applications of 1-(3-Chloro-4-methylphenyl)ethanone lies in its role as an intermediate in pharmaceutical chemistry. Its ability to undergo further functionalization has made it a valuable building block for constructing complex molecular architectures. For example, researchers have utilized this compound to synthesize analogs of known kinase inhibitors, demonstrating its utility in medicinal chemistry.

In addition to its pharmaceutical applications, 1-(3-Chloro-4-methylphenyl)ethanone has found relevance in agrochemical research. Its structural features make it a potential candidate for developing herbicides or fungicides with improved efficacy and reduced environmental toxicity. Recent field trials have shown that derivatives of this compound exhibit selective activity against certain plant pathogens without adversely affecting non-target organisms.

The environmental impact of 1-(3-Chloro-4-methylphenyl)ethanone has also been a topic of interest among scientists. Studies on its biodegradation pathways have revealed that it undergoes rapid microbial degradation under aerobic conditions, reducing concerns about long-term persistence in ecosystems. This finding aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, 1-(3-Chloro-4-methylphenyl)ethanone, CAS number 90792-98-6, stands out as a significant compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow further.